3-[(2-Fluoro-6-methoxybenzoyl)amino]propanoic acid

• IUPAC Name: 3-[(2-fluoro-6-methoxybenzoyl)amino]propanoic acid
• InChI: InChI=1S/C11H12FNO4/c1-17-8-4-2-3-7(12)10(8)11(16)13-6-5-9(14)15/h2-4H,5-6H2,1H3,(H,13,16)(H,14,15)
• InChI Key: GCMUOZZXCWJKSC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)F)C(=O)NCCC(=O)O
• Molecular Formula: C11H12FNO4
• Molecular Weight: 241.22 g/mol

Description

3-[(2-Fluoro-6-methoxybenzoyl)amino]propanoic acid, also known as FMBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FMBA belongs to the family of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been shown to exhibit potent anti-inflammatory and analgesic properties.

Scientific Research Applications

3-[(2-Fluoro-6-methoxybenzoyl)amino]propanoic acid has been extensively studied in scientific research for its potential applications in various fields. One of the major applications of 3-[(2-Fluoro-6-methoxybenzoyl)amino]propanoic acid is in the field of inflammation and pain management. 3-[(2-Fluoro-6-methoxybenzoyl)amino]propanoic acid has been shown to exhibit potent anti-inflammatory and analgesic properties both in vitro and in vivo. It has been suggested that 3-[(2-Fluoro-6-methoxybenzoyl)amino]propanoic acid works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a group of inflammatory mediators.

Mechanism of Action

The mechanism of action of 3-[(2-Fluoro-6-methoxybenzoyl)amino]propanoic acid involves the inhibition of COX enzymes, which are responsible for the production of prostaglandins. Prostaglandins are a group of inflammatory mediators that play a crucial role in the pathogenesis of inflammation and pain. By inhibiting the activity of COX enzymes, 3-[(2-Fluoro-6-methoxybenzoyl)amino]propanoic acid reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
3-[(2-Fluoro-6-methoxybenzoyl)amino]propanoic acid has been shown to exhibit potent anti-inflammatory and analgesic properties both in vitro and in vivo. It has been suggested that 3-[(2-Fluoro-6-methoxybenzoyl)amino]propanoic acid works by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins, a group of inflammatory mediators. 3-[(2-Fluoro-6-methoxybenzoyl)amino]propanoic acid has also been shown to exhibit antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

3-[(2-Fluoro-6-methoxybenzoyl)amino]propanoic acid has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It exhibits potent anti-inflammatory and analgesic properties, making it a useful tool for studying inflammation and pain. However, 3-[(2-Fluoro-6-methoxybenzoyl)amino]propanoic acid also has some limitations. It is a relatively new compound, and its long-term effects are not yet known. It may also exhibit off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 3-[(2-Fluoro-6-methoxybenzoyl)amino]propanoic acid. One area of research is the development of more potent and selective COX inhibitors based on the structure of 3-[(2-Fluoro-6-methoxybenzoyl)amino]propanoic acid. Another area of research is the investigation of the long-term effects of 3-[(2-Fluoro-6-methoxybenzoyl)amino]propanoic acid on inflammation and pain. Additionally, the antioxidant properties of 3-[(2-Fluoro-6-methoxybenzoyl)amino]propanoic acid may be further explored, as antioxidants have been shown to have a range of health benefits. Finally, the potential applications of 3-[(2-Fluoro-6-methoxybenzoyl)amino]propanoic acid in the treatment of other diseases, such as cancer, may be investigated.

Synthesis Methods

The synthesis of 3-[(2-Fluoro-6-methoxybenzoyl)amino]propanoic acid involves the reaction of 2-fluoro-6-methoxybenzoic acid with 3-aminopropionic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction proceeds through the formation of an amide bond between the carboxylic acid group of 2-fluoro-6-methoxybenzoic acid and the amino group of 3-aminopropionic acid, resulting in the formation of 3-[(2-Fluoro-6-methoxybenzoyl)amino]propanoic acid.